Bumadizone
Overview
Description
Bumadizone is a synthetic, non-steroidal anti-inflammatory drug (NSAID) used in the treatment of inflammatory and autoimmune diseases. It was first developed in the late 1980s by the pharmaceutical company Pfizer, and is now available as an over-the-counter medication in many countries. This compound is a member of the oxicam class of NSAIDs, and works by inhibiting the cyclooxygenase enzyme, which is responsible for the production of prostaglandins, which are involved in the inflammatory response. It has been found to be effective in treating a variety of conditions, including rheumatoid arthritis, psoriatic arthritis, and ankylosing spondylitis.
Scientific Research Applications
Anti-inflammatory Effects : Bumadizone is known as an anti-inflammatory drug. However, a study found that it showed no inhibitory effect on prostaglandin release in mouse peritoneal macrophages (Lanz, Peskar, & Brune, 1986).
Monitoring Metabolites : A method was proposed for accurately and reliably determining phenylbutazone and oxyphenbutazone in human plasma, which are metabolites of this compound (Abdel-Khalek, Mahrous, Daabees, & Beltagy, 1992).
Quantitative Estimation Method : Four ATR-FTIR methods were developed for the quantitative estimation of non-steroidal anti-inflammatory drugs, including this compound. These methods are described as simple, accurate, sensitive, and economical (Hassib et al., 2017).
Rheumatoid Arthritis Treatment : this compound calcium was found to be superior to placebo and paracetamol in treating rheumatoid arthritis, exhibiting no serious side-effects and better tolerance (Solomon & Abrams, 1977).
IBD Treatment : this compound Calcium Enteric Coated pellets were developed to minimize drug release in the stomach and avoid side effects for Inflammatory Bowel Disease (IBD) treatment (Shah Akashkumar Nareshkumar & Anil G Raval, 2019).
Pharmacokinetics : this compound has a plasma half-life of 6.9 hours, with maximum plasma levels reached after 1-6 hours, varying from 27 to 46 micrograms/ml (Spahn, Mutschler, Geissler, & Faust-Tinnefeldt, 1981).
Analytical Methods Development : High-Performance Thin-Layer Chromatography (HPTLC) and Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) methods were developed for determining this compound in bulk powder and pharmaceutical formulations (Ali, Zaazaa, Abdelkawy, & Magdy, 2012).
Stability Indicating Methods : Specific and precise spectrophotometric methods were developed for determining this compound in the presence of its alkaline degradation product, indicating its stability (Zaazaa, Ali, Magdy, & Abdelkawy, 2013).
Colon-Targeted Formulations : Studies have developed and evaluated colon-targeted microsphere formulations of this compound calcium dihydrate for targeted drug delivery, especially in the context of colitis treatment (Nour, Abdelmalak, & Naguib, 2015).
Drug Interaction with Antacids : A study showed that the bioavailability of ketoprofen decreases when coadministered with aluminium hydroxide, which is relevant for this compound calcium as well (Ismail, Khalafallah, & Khalil, 1987).
Safety and Hazards
Mechanism of Action
Pharmacokinetics
A study on bumadizone calcium dihydrate microspheres compressed tablets for colon targeting showed that the drug release followed a zero-order model, with 997% release achieved within 12 hours .
Result of Action
This compound has anti-inflammatory, antipyretic, and analgesic properties . It is used to treat conditions like rheumatoid arthritis and gout, where it helps to reduce inflammation and alleviate pain .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the drug release from this compound calcium dihydrate microspheres compressed tablets . The aim of colon targeting is to minimize the release of the drug off target area (pH 1.2 and 6.8) and to maximize the release of the drug in target area (pH 7.4) .
Biochemical Analysis
Biochemical Properties
It is known that Bumadizone interacts with various enzymes, proteins, and other biomolecules in the body
Cellular Effects
The effects of this compound on various types of cells and cellular processes are complex and multifaceted. It influences cell function, including impact on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known to exert its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
2-[anilino(phenyl)carbamoyl]hexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3/c1-2-3-14-17(19(23)24)18(22)21(16-12-8-5-9-13-16)20-15-10-6-4-7-11-15/h4-13,17,20H,2-3,14H2,1H3,(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLWFHHFTIRLFPV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C(=O)N(C1=CC=CC=C1)NC2=CC=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
34461-73-9 (calcium[2:1]salt), 69365-73-7 (calcium[2:1]salt hemihydrate) |
Source
|
| Record name | Bumadizone [INN:DCF] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003583640 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID0022698 |
Source
|
| Record name | Bumadizone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0022698 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3583-64-0 |
Source
|
| Record name | Bumadizone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3583-64-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bumadizone [INN:DCF] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003583640 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Bumadizone | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB13286 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Bumadizone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0022698 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Bumadizone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.646 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BUMADIZONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ATD81G944M | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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